(3R,4S)-3,4-dimethylpyrrolidine-2,5-dione

• CAS RN: 64833-44-9
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol
• IUPAC Name: (3R,4S)-3,4-dimethylpyrrolidine-2,5-dione
• InChI: InChI=1S/C6H9NO2/c1-3-4(2)6(9)7-5(3)8/h3-4H,1-2H3,(H,7,8,9)/t3-,4+
• InChI Key: KKDOXQYWUITYNG-ZXZARUISSA-N
• Isomeric SMILES: C[C@@H]1[C@@H](C(=O)NC1=O)C
• Canonical SMILES: CC1C(C(=O)NC1=O)C

Description

(3R,4S)-3,4-dimethylpyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C6H9NO2 and its molecular weight is 127.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g of 2,3-dimethylsuccinic acid (a mixture of D-, L-, and meso-isomers) was added to 10 ml of 28% aqueous ammonium solution. The mixture was heated and stirred at about 60° C. for 1 hour. After cooling, to the reaction mixture was added aqueous hydrochloric acid solution so as to neutralize, and then the mixture was extrated twice with 10 ml of ethyl acetate. The extract was concentrated to obtain 0.73 g of 2,3-dimethylsuccinimide (a mixture of D-, L, and meso-isomers).